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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the novel kinase inhibitor YL93, focusing on its
selectivity and potential off-target effects. For context, YL93's performance is benchmarked
against established inhibitors, Imatinib and Dasatinib, which are known to target the ABL1
kinase. Understanding the off-target profile of a kinase inhibitor is crucial for interpreting
experimental results, predicting potential toxicities, and guiding further drug development.

On-Target vs. Off-Target Inhibition: A Conceptual
Overview

Kinase inhibitors are designed to bind to a specific target kinase to modulate its activity (on-
target effect). However, due to the structural similarity among kinase active sites, these
inhibitors can also bind to and affect other unintended kinases (off-target effects). These off-
target interactions can lead to unexpected cellular responses, toxicity, or even contribute to the
drug's therapeutic efficacy through polypharmacology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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